Cas no 556-82-1 (3-Methyl-2-buten-1-ol)

3-Methyl-2-buten-1-ol Properties

Names and Identifiers

• 3-Methyl-2-buten-1-ol
• Prenyl alcohol
• 3,3-Dimethylallyl alcohol
• Prenol
• Isopentenyl Alcohol
• 3-methylbut-2-en-1-ol
• Isoamylene 3-methyl-2-buten-1-ol
• 3-Methyl-2-butene-1-ol
• METHYL-2-BUTEN-1-OL, 3-(AS)
• Prenyl alcohol(3-Methyl-2-buten-1-ol)
• γ-Methylcrotyl Alcohol
• +Expand

• MDL： MFCD00002916
• InChIKey： ASUAYTHWZCLXAN-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O/c1-5(2)3-4-6/h3,6H,4H2,1-2H3
• SMILES： CC(=CCO)C
• BRN： 1633479

Computed Properties

• Exact Mass: 86.07320
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 86.073165
• Heavy Atom Count: 6
• Complexity: 51
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 0.94490
• PSA: 20.23000
• Refractive Index: n20/D 1.443(lit.)
• Water Partition Coefficient: 170 g/L (20 ºC)
• Boiling Point: 140°C
• Melting Point: 43.52°C
• Vapor Pressure: 1.4 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• FEMA: 3647 | 3-METHYL-2-BUTEN-1-OL
• Solubility: 64g/l
• Color/Form: Colorless Transparent Liquid
• Solubility: Water solubility 170 g/l (20 º C)
• Density: 0.848 g/mL at 25 °C(lit.)

3-Methyl-2-buten-1-ol Security Information

• Symbol: GHS02 GHS07
• RTECS：EM9472500
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S26-S36-S37-S23-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R21/22; R38
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Statement： H226,H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：2.7-16.3%(V)
• HazardClass：3

3-Methyl-2-buten-1-ol Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters